Cas no 307321-17-1 (3-(3,5-dimethyl-1H-pyrazol-4-yl)-N'-(1E)-(4-hydroxy-3-methoxyphenyl)methylidenepropanehydrazide)

• Product Name: 3-(3,5-dimethyl-1H-pyrazol-4-yl)-N'-(1E)-(4-hydroxy-3-methoxyphenyl)methylidenepropanehydrazide
• CAS No: 307321-17-1
• MF: C₁₆H₂₀N₄O₃
• MW: 316.355003356934
• CID: 6386598
• PubChem ID: 135476871
• Update Time: 2025-06-08

3-(3,5-dimethyl-1H-pyrazol-4-yl)-N'-(1E)-(4-hydroxy-3-methoxyphenyl)methylidenepropanehydrazide Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethyl-1H-pyrazol-4-yl)-N'-(1E)-(4-hydroxy-3-methoxyphenyl)methylidenepropanehydrazide
• (E)-3-(3,5-dimethyl-1H-pyrazol-4-yl)-N-(4-hydroxy-3-methoxybenzylidene)propanehydrazide
• 1H-Pyrazole-4-propanoic acid, 3,5-dimethyl-, 2-[(4-hydroxy-3-methoxyphenyl)methylene]hydrazide
• 3-(3,5-dimethyl-1H-pyrazol-4-yl)-N'-[(E)-(4-hydroxy-3-methoxyphenyl)methylidene]propanohydrazide
• SMR000135426
• 3-(3,5-dimethyl-1H-pyrazol-4-yl)-N'-(4-hydroxy-3-methoxybenzylidene)propanohydrazide
• 3-(3,5-dimethyl-1H-pyrazol-4-yl)-N-[(E)-(4-hydroxy-3-methoxyphenyl)methylideneamino]propanamide
• MLS000530448
• Z57244798
• 3-(3,5-DIMETHYL-1H-PYRAZOL-4-YL)-N'-[(1E)-(4-HYDROXY-3-METHOXYPHENYL)METHYLIDENE]PROPANEHYDRAZIDE
• (E)-3-(3,5-dimethyl-1H-pyrazol-4-yl)-N'-(4-hydroxy-3-methoxybenzylidene)propanehydrazide
• F1092-1162
• AB00453654-02
• 3-(3,5-dimethyl-1H-pyrazol-4-yl)-N'-[(E)-(4-hydroxy-3-methoxyphenyl)methylidene]propanehydrazide
• AKOS001327783
• 307321-17-1
• CHEMBL3210409

• Inchi： 1S/C16H20N4O3/c1-10-13(11(2)19-18-10)5-7-16(22)20-17-9-12-4-6-14(21)15(8-12)23-3/h4,6,8-9,21H,5,7H2,1-3H3,(H,18,19)(H,20,22)
• InChI Key： GRSCPLPFOACHST-UHFFFAOYSA-N
• SMILES： N1C(C)=C(CCC(NN=CC2=CC=C(O)C(OC)=C2)=O)C(C)=N1

Computed Properties

• Exact Mass: 316.15354051g/mol
• Monoisotopic Mass: 316.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 99.6Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• pka: 8.73±0.35(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 3-(3,5-dimethyl-1H-pyrazol-4-yl)-N'-(1E)-(4-hydroxy-3-methoxyphenyl)methylidenepropanehydrazide

Introduction to 3-(3,5-dimethyl-1H-pyrazol-4-yl)-N'-(1E)-(4-hydroxy-3-methoxyphenyl)methylidenepropanehydrazide (CAS No. 307321-17-1)

3-(3,5-dimethyl-1H-pyrazol-4-yl)-N'-(1E)-(4-hydroxy-3-methoxyphenyl)methylidenepropanehydrazide, identified by the Chemical Abstracts Service Number (CAS No.) 307321-17-1, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives characterized by its pyrazole core and hydrazide functional group, which are well-documented for their versatile biological activities. The presence of both aromatic and aliphatic moieties in its molecular structure suggests potential interactions with various biological targets, making it a promising candidate for further exploration in drug discovery.

The molecular framework of 3-(3,5-dimethyl-1H-pyrazol-4-yl)-N'-(1E)-(4-hydroxy-3-methoxyphenyl)methylidenepropanehydrazide incorporates several key functional groups that contribute to its unique chemical properties. The pyrazole ring, a six-membered aromatic heterocycle with nitrogen atoms at positions 1 and 4, is known for its stability and ability to engage in hydrogen bonding interactions. This feature is particularly relevant in the design of bioactive molecules, as it allows for specific binding to biological targets such as enzymes and receptors. Additionally, the dimethyl substituents at positions 3 and 5 of the pyrazole ring enhance the lipophilicity of the molecule, potentially improving its membrane permeability and bioavailability.

The hydrazide moiety (-NH-NH2) attached to the propylidene group provides another layer of reactivity that can be exploited in medicinal chemistry. Hydrazides are known to participate in various chemical transformations, including condensation reactions with carbonyl compounds to form Schiff bases. These Schiff bases have been widely studied for their pharmacological properties, ranging from antimicrobial to anti-inflammatory effects. The presence of a double bond (C=C) in the propylidene group further suggests potential for further functionalization, allowing chemists to tailor the molecule's properties for specific applications.

The aromatic component of 3-(3,5-dimethyl-1H-pyrazol-4-yl)-N'-(1E)-(4-hydroxy-3-methoxyphenyl)methylidenepropanehydrazide is represented by the 4-hydroxy-3-methoxyphenyl group. This phenolic moiety is a well-known pharmacophore found in many natural products and synthetic drugs. Hydroxyl and methoxy groups on an aromatic ring can enhance solubility while also participating in hydrogen bonding interactions, which are crucial for binding affinity and selectivity. The combination of these functional groups makes this compound a rich scaffold for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. The virtual screening of databases has identified 3-(3,5-dimethyl-1H-pyrazol-4-yl)-N'-(1E)-(4-hydroxy-3-methoxyphenyl)methylidenepropanehydrazide as a potential hit against several disease-related targets. For instance, studies suggest that this compound may exhibit inhibitory activity against certain kinases involved in cancer progression. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer.

In addition to its potential anticancer applications, 3-(3,5-dimethyl-1H-pyrazol-4-yl)-N'-(1E)-(4-hydroxy-3-methoxyphenyl)methylidenepropanehydrazide has shown promise in preclinical models as an anti-inflammatory agent. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. The ability of this compound to modulate inflammatory pathways could provide a new therapeutic approach for these conditions. Furthermore, its structural features suggest potential activity against other inflammatory mediators such as COX enzymes and lipoxygenase pathways.

The synthesis of 3-(3,5-dimethyl-1H-pyrazol-4-yl)-N'-(1E)-(4-hydroxy-3-methoxyphenyl)methylidenepropanehydrazide presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves key transformations such as condensation reactions between hydrazine derivatives and aldehydes or ketones to form hydrazides. Additionally, protecting group strategies may be necessary to prevent unwanted side reactions during the synthesis process. Advances in green chemistry have also prompted researchers to explore more sustainable synthetic routes, including catalytic methods that minimize waste generation.

The pharmacokinetic properties of CAS No. 307321-17-1 are another critical aspect that needs to be evaluated before moving into clinical trials. Factors such as solubility, stability, absorption, distribution, metabolism, and excretion (ADME) must be carefully assessed to determine whether the compound has the potential to reach therapeutic levels in vivo. Computational tools can aid in predicting these properties early in the drug development process, saving time and resources by identifying promising candidates before extensive experimental testing.

Current research trends indicate that hybrid molecules—combinations of different pharmacophores—offer unique advantages over single-target drugs due to their ability to interact with multiple biological pathways simultaneously. 3-(3,5-dimethyl-1H-pyrazol-4-yl)-N'-(1E)-(4-hydroxy-3-methoxyphenyl)methylidenepropanehydrazide exemplifies this trend by integrating multiple functional groups that could contribute to its multifaceted biological activities. Such hybrid compounds have shown promise in treating complex diseases where single-target inhibition may not be sufficient.

The development of novel drug candidates requires an interdisciplinary approach involving chemists, biologists, pharmacologists, and computational scientists. Collaborative efforts can accelerate the discovery process by leveraging expertise from different fields. For instance，combining experimental data with computational predictions can help refine lead compounds more efficiently than traditional methods alone would allow.

In conclusion,CAS No. 307321–17–1, or 3-(3,5-dimethyl–1H–pyrazol–4-yl)-N'(1E)–(4-hydroxy–3-methoxyphenyl)methylidenepropanehydrazide, represents a structurally intriguing compound with significant potential for further exploration in pharmaceutical research。 Its unique combination of functional groups makes it an attractive scaffold for developing novel therapeutic agents targeting various diseases。 As research continues，this compound may emerge as a valuable tool in addressing unmet medical needs through innovative drug discovery strategies。